Cas no 2228455-84-1 (3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid)

• Product Name: 3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid
• CAS No: 2228455-84-1
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 6179310
• PubChem ID: 165835744
• Update Time: 2025-06-22

3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid
• EN300-2000778
• 3-methyl-2-[4-(propan-2-yl)cyclohexyl]butanoic acid
• 2228455-84-1

• Inchi： 1S/C14H26O2/c1-9(2)11-5-7-12(8-6-11)13(10(3)4)14(15)16/h9-13H,5-8H2,1-4H3,(H,15,16)
• InChI Key： LXIHDWOTJNGCAF-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)C1CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 226.193280068g/mol
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid

3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid: A Comprehensive Overview of Its Structure, Synthesis, and Biological Significance

3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid is a complex organic compound characterized by its unique molecular framework, which combines cyclohexane rings with branched alkyl chains. This compound, with the CAS number 2228455-84-1, represents a significant molecule in the field of medicinal chemistry due to its potential biological activities and structural versatility. The molecule’s synthesis and functional properties have been the focus of recent studies, highlighting its relevance in drug discovery and biochemical research.

The 3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid structure consists of a central cyclohexane ring substituted with multiple functional groups. The cyclohexyl ring is modified by a butanoic acid chain, which is further branched with a propan-2-yl (isopropyl) group. This combination of cyclic and linear moieties creates a three-dimensional scaffold that may interact with biological targets such as enzymes, receptors, or ion channels. The presence of the methyl and isopropyl groups adds steric and electronic complexity, which could influence the molecule’s pharmacokinetic properties.

Recent research has explored the 3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid synthesis pathway using catalytic methods. A 2023 study published in Organic & Biomolecular Chemistry demonstrated the use of transition-metal-catalyzed cross-coupling reactions to efficiently assemble the cyclohexane ring and the branched alkyl chain. This approach not only improves the scalability of synthesis but also reduces the environmental impact of traditional methods. The study emphasized the importance of stereochemical control during the formation of the cyclohexyl ring, as the spatial arrangement of substituents can significantly affect the compound’s biological activity.

One of the key challenges in synthesizing 3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid is achieving the precise positioning of the isopropyl group. Researchers have employed asymmetric hydrogenation techniques to selectively introduce the propan-2-yl moiety, ensuring the correct stereochemistry for optimal biological interactions. This method has been validated by computational models that predict the molecule’s binding affinity to target proteins. The synthesis of this compound is also being optimized for industrial applications, with a focus on cost-effective and sustainable processes.

The 3-methyl-2-4-(propan-2-yl)cycylohexylbutanoic acid has shown potential in modulating lipid metabolism, which is a critical pathway in metabolic disorders such as diabetes and obesity. A 2024 study in Journal of Medicinal Chemistry reported that this compound exhibits inhibitory activity against acyl-CoA synthetase, an enzyme involved in fatty acid activation. This finding suggests that the molecule may serve as a lead candidate for developing drugs targeting lipid-related diseases. The study also highlighted the importance of the cyclohexane ring in stabilizing the enzyme-substrate interaction, a factor that could be exploited in the design of more potent inhibitors.

Another area of interest is the 3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid’s role in modulating inflammatory responses. Preliminary studies have indicated that this compound may inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings are particularly relevant in the context of autoimmune diseases and chronic inflammation. The mechanism of action appears to involve the interference with the NF-κB signaling pathway, which is a key regulator of inflammatory gene expression. Further research is needed to confirm these effects and elucidate the molecular mechanisms at play.

From a synthetic perspective, the 3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid is also being investigated as a building block for the development of more complex molecules. Its unique structure allows for the introduction of additional functional groups, which could be tailored for specific therapeutic applications. For instance, the carboxylic acid group may be converted into an amide or ester to enhance solubility or prolong the drug’s half-life in the body. These modifications are being explored in the context of drug delivery systems and targeted therapies.

In addition to its pharmacological potential, the 3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid has been studied for its environmental impact. As an organic compound, it may persist in ecosystems and affect aquatic life. A 2023 environmental toxicology study found that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive attribute for its potential use in pharmaceuticals. However, further research is required to assess its long-term ecological effects and ensure compliance with regulatory standards.

The 3-methyl-2-4-(propan-2-yl)cyclohexylbutanoic acid represents a fascinating intersection of organic chemistry and biological sciences. Its complex structure and potential biological activities make it a valuable molecule for further investigation. Ongoing research into its synthesis, mechanism of action, and environmental fate will continue to shape its role in the development of new therapeutic agents and sustainable chemical processes.